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(chlorosulfonyl)piperidine-1-

carboxylate

Cat. No.: B112421 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Benzyl 4-(chlorosulfonyl)piperidine-1-carboxylate is a versatile bifunctional molecule

commonly employed as a key building block in synthetic and medicinal chemistry. Its structure

incorporates a piperidine core, a benzyl carbamate protecting group, and a reactive

chlorosulfonyl moiety. This combination allows for the straightforward introduction of the

piperidine-4-sulfonamide scaffold into a variety of molecules. This document provides detailed

application notes and experimental protocols for the use of Benzyl 4-
(chlorosulfonyl)piperidine-1-carboxylate in the synthesis of sulfonamide derivatives, with a

focus on their potential application in drug discovery, particularly as inhibitors of

dihydroceramide desaturase 1 (Des1).

Chemical Properties and Safety Information
Table 1: Physicochemical Properties of Benzyl 4-(chlorosulfonyl)piperidine-1-carboxylate[1]
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Property Value

CAS Number 287953-54-2

Molecular Formula C₁₃H₁₆ClNO₄S

Molecular Weight 317.79 g/mol

Appearance White to off-white solid

Solubility
Soluble in Dichloromethane, Chloroform, and

Ethyl Acetate.

Safety Summary:

Benzyl 4-(chlorosulfonyl)piperidine-1-carboxylate is a reactive compound and should be

handled with appropriate safety precautions in a well-ventilated fume hood. It is classified as

causing severe skin burns and eye damage.[1] Personal protective equipment (PPE), including

safety goggles, gloves, and a lab coat, is mandatory. For detailed safety information, refer to

the Material Safety Data Sheet (MSDS).

Applications in Organic Synthesis
The primary application of Benzyl 4-(chlorosulfonyl)piperidine-1-carboxylate is in the

synthesis of N-substituted piperidine-4-sulfonamides. The reactive sulfonyl chloride group

readily undergoes nucleophilic attack by primary and secondary amines to form stable

sulfonamide bonds. The benzyl carbamate (Cbz) group serves as a protecting group for the

piperidine nitrogen, which can be readily removed under standard hydrogenolysis conditions to

allow for further functionalization.

General Reaction Scheme:
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Benzyl 4-(chlorosulfonyl)piperidine-1-carboxylate +   R-NH₂ (Amine) -> Benzyl 4-(N-R-sulfamoyl)piperidine-1-carboxylate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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